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Introduction

Gadosircoclamide, also known as Gadoversetamide, is a linear, non-ionic, gadolinium-based
contrast agent (GBCA) for magnetic resonance imaging (MRI). Marketed under the trade name
OptiIMARK®), it is designed to enhance the visualization of lesions and abnormal vascularity in
the brain, spine, and liver.[1][2][3][4] This technical guide provides an in-depth overview of the
molecular properties, formulation, and relevant experimental methodologies for
Gadosircoclamide, aimed at professionals in research and drug development.

Molecular Properties

Gadosircoclamide is a gadolinium (Gd3*) chelate of the ligand versetamide. The chelation of
the toxic gadolinium ion is crucial for its safe use in clinical settings.[5] The paramagnetic
nature of the gadolinium ion is central to its function as an MRI contrast agent.[5][6]

Physicochemical Properties
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A summary of the key physicochemical properties of Gadosircoclamide is presented in Table

1.
Property Value Reference
Chemical Formula C20H34GdNs010 [7]
Molecular Weight 661.77 g/mol [8]
Appearance White, odorless powder [1]
Solubility Freely soluble in water [1]

pH (of injection)

55-75

[4]16]

Osmolality (@ 37°C)

1110 mOsmol/kg water

[4]16]

Viscosity (@ 20°C) 3.1cP [6]
Viscosity (@ 37°C) 2.0cP [4][6]
Density (@ 25°C) 1.160 g/mL [4][6]

T1 Relaxivity (in plasma at 1.5
T

4.4 -5.0L-mmol-is—t

[9]

Pharmacokinetic Properties

The pharmacokinetic profile of Gadosircoclamide is characterized by its distribution in the

extracellular fluid and elimination primarily through the kidneys. A summary of its

pharmacokinetic parameters is provided in Table 2.
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Parameter Value Reference
Distribution Half-life 13.3 + 6.8 minutes [2][6]
Elimination Half-life 103.6 + 19.5 minutes [2][6]
Volume of Distribution (steady

state) 162 + 25 mL/kg [2][10]
Plasma Clearance 72 £ 16.3 mL/hr/kg [1][6]

Renal Clearance 69 + 15.4 mL/hr/kg [1][6]
Urinary Excretion (at 24 hours)  95.5+17.4% [2][6]
Protein Binding None [2]

Formulation and Administration
Formulation

Gadosircoclamide is formulated as a sterile, preservative-free, nonpyrogenic, clear, and
colorless to pale yellow aqueous solution for intravenous injection.[2][8][11] The composition of
the commercially available injection (OptiMARK®) is detailed in Table 3.

Component Concentration per mL Purpose

Active Pharmaceutical

Gadoversetamide 330.9 mg (0.5 mmol) )
Ingredient

Calcium Versetamide Sodium 28.4 mg (0.05 mmol) Stabilizer

Calcium Chloride Dihydrate 0.7 mg (0.005 mmol) Stabilizer

Water for Injection g.s. Vehicle

Sodium Hydroxide / ]

) ) g.s. pH adjustment
Hydrochloric Acid
Administration
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Gadosircoclamide is administered as a bolus peripheral intravenous injection. The
recommended dose is 0.2 mL/kg (0.1 mmol/kg) of body weight, administered at a rate of 1 to 2
mL/sec.[2][6][11] Following the injection, a 5 mL normal saline flush is recommended to ensure
the complete administration of the contrast agent.[2][6][11] The imaging procedure should be
completed within one hour of injection.[2]

Mechanism of Action

Gadosircoclamide is a paramagnetic agent. When placed in a magnetic field, the gadolinium
ion develops a magnetic moment, which enhances the relaxation rates of nearby water
protons.[5][6] This shortening of the T1 relaxation time leads to an increase in signal intensity
(brightness) on T1-weighted MRI images, thereby improving the contrast between different
tissues.[5] The agent distributes in the extracellular space and does not cross the intact blood-
brain barrier.[1]
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Mechanism of action for Gadosircoclamide in MRI.

Experimental Protocols
Synthesis of Gadoversetamide
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The synthesis of the ligand, DTPA-BMEA, is achieved by reacting DTPA-bisanhydride with 2-
methoxyethylamine at 50°C for 4 hours.[4] The subsequent chelation with gadolinium is
performed by reacting DTPA-BMEA with gadolinium(lll) oxide at 60-65°C for 3 hours to yield
Gadoversetamide.[4]

DTPA-bisanhydride 50°C, 4h

DTPA-BMEA (Versetamide) 60-65°C, 3h

2-Methoxyethylamine Gadoversetamide

Gadolinium(lll) Oxide

Click to download full resolution via product page

Simplified synthesis pathway for Gadoversetamide.

Relaxivity Measurement

The longitudinal relaxivity (rl) is a measure of the efficiency of a contrast agent in shortening
the T1 relaxation time of water protons.

Protocol Outline:

o Sample Preparation: Prepare a series of dilutions of Gadosircoclamide in the desired
matrix (e.g., water, plasma) at various concentrations.

o T1 Measurement: Measure the T1 relaxation times of each sample using a nuclear magnetic
resonance (NMR) spectrometer or an MRI scanner. The inversion-recovery pulse sequence
is a standard method for T1 measurement.

o Data Analysis: Plot the reciprocal of the measured T1 values (1/T1) against the concentration
of Gadosircoclamide. The slope of the resulting linear regression is the T1 relaxivity (r1).

Preclinical Toxicology Studies
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A comprehensive set of preclinical toxicology studies have been conducted on
Gadoversetamide to establish its safety profile. These studies were performed in various
animal models.

Types of Studies Performed:

e Acute Intravenous Toxicity: Determined the median lethal dose (LD50) and the maximum
nonlethal dose. In mice, the intravenous LD50 was found to be 25 to 28 mmol/kg.[12]

o Repeated-Dose Toxicity: Assessed the effects of daily administration over a period of time
(e.g., 4 weeks) in species such as rats and dogs.[12]

o Cardiovascular Safety: Evaluated the effects on cardiovascular function in anesthetized
dogs.[12]

e Genetic Toxicology: Assessed the mutagenic potential.[12]

o Reproductive and Developmental Toxicology: Investigated effects on fertility, reproductive
performance, and fetal development in rats and rabbits.[2][12]

Stability Testing

The stability of the Gadosircoclamide formulation is assessed to ensure its quality and shelf-
life.

Protocol Outline:

e Sample Storage: Store vials of the Gadosircoclamide injection solution under various
temperature and humidity conditions as per ICH guidelines (e.g., long-term, intermediate,
and accelerated conditions).

e Periodic Testing: At specified time points, analyze the samples for key quality attributes,
including:

o Appearance (clarity, color)

opH
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o Assay of Gadoversetamide concentration
o Presence of degradation products

o Particulate matter

o Data Evaluation: Evaluate the data to establish the shelf-life and recommended storage
conditions for the product.

Signaling Pathways

As a diagnostic contrast agent, Gadosircoclamide is not designed to interact with specific
biological signaling pathways. Its mechanism of action is based on its paramagnetic properties
that alter the local magnetic field in tissues, rather than through receptor binding or modulation
of cellular signaling. Therefore, a signaling pathway diagram is not applicable to the function of
Gadosircoclamide.

Conclusion

Gadosircoclamide is a well-characterized gadolinium-based contrast agent with a defined
molecular and physicochemical profile. Its formulation is a sterile aqueous solution for
intravenous administration. The provided experimental methodologies offer a framework for the
synthesis, characterization, and evaluation of this class of MRI contrast agents. A thorough
understanding of these properties and protocols is essential for researchers and professionals
involved in the development and application of diagnostic imaging agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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